Cas no 24256-91-5 ((S)-2-Hydroxy-2-phenylbutyric acid)

• Product Name: (S)-2-Hydroxy-2-phenylbutyric acid
• CAS No: 24256-91-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 851341
• PubChem ID: 7188283
• Update Time: 2025-04-19

(S)-2-Hydroxy-2-phenylbutyric acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydroxy-2-phenylbutyric acid
• (+)-α-Ethyl-L-mandelic acid
• (S)-2-Phenyl-2-hydroxybutanoic acid
• [S,(+)]-α-Ethyl-α-hydroxybenzeneacetic acid
• 2-Hydroxy-2-phenylbutanoic acid

• Inchi： 1S/C10H12O3/c1-2-10(13,9(11)12)8-6-4-3-5-7-8/h3-7,13H,2H2,1H3,(H,11,12)/t10-/m0/s1
• InChI Key： QYCBZFRDGXIZIP-JTQLQIEISA-N
• SMILES： O[C@](C(=O)O)(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Melting Point: 110-116 °C
• PSA: 57.53000
• LogP: 1.36880

(S)-2-Hydroxy-2-phenylbutyric acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes